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Compound of Interest

Compound Name: Ditrimethylolpropane tetraacrylate

Cat. No.: B1581405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

Ditrimethylolpropane tetraacrylate (Di-TMPTTA) in the formulation of ultraviolet (UV) curable

coatings. This document details the properties, formulation guidelines, and experimental

protocols for leveraging Di-TMPTTA to enhance coating performance.

Introduction to Ditrimethylolpropane Tetraacrylate
(Di-TMPTTA)
Ditrimethylolpropane tetraacrylate is a tetrafunctional acrylic monomer known for its role as

a reactive diluent and crosslinking agent in UV curable formulations. Its chemical structure,

featuring four acrylate groups, allows for the formation of a densely crosslinked polymer

network upon exposure to UV radiation.[1] This high crosslink density imparts significant

performance enhancements to the final coating, including improved hardness, abrasion

resistance, and chemical resistance.[2][3] Di-TMPTTA is characterized by its high boiling point,

low volatility, and good compatibility with a wide range of acrylic prepolymers.[4]

Key Features and Benefits:

Fast Cure Response: The high reactivity of the acrylate groups leads to rapid polymerization

under UV light, enabling faster production speeds.[1]
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High Crosslink Density: The tetrafunctionality of the molecule results in a tightly bound

polymer network, enhancing the mechanical and chemical resilience of the coating.[2]

Improved Hardness and Scratch Resistance: The dense network structure significantly

increases the surface hardness and resistance to abrasion.[1][3]

Enhanced Chemical Resistance: The crosslinked polymer provides a robust barrier against

chemicals and solvents.[2]

Good Adhesion: When properly formulated, coatings with Di-TMPTTA exhibit excellent

adhesion to various substrates.[4]

Reduced Shrinkage: Compared to trifunctional monomers like Trimethylolpropane Triacrylate

(TMPTA), Di-TMPTTA's larger molecular structure and flexible ether bonds can help to

mitigate shrinkage during curing, leading to improved elasticity and toughness.[4]

Physicochemical Properties of Di-TMPTTA
A summary of the typical physical and chemical properties of Ditrimethylolpropane
tetraacrylate is presented in Table 1.
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Property Value Reference

CAS Number 94108-97-1

Molecular Weight 466.52 g/mol

Appearance
Colorless to light yellow clear

liquid
[5]

Density @ 25°C 1.101 g/mL

Viscosity @ 25°C 400-700 cps [4]

Refractive Index (n20/D) 1.479

Flash Point >135°C

Boiling Point 540.4 °C [5]

Inhibitor
1000 ppm MEHQ (Monomethyl

ether hydroquinone)
[6]

Formulation Guidelines
A typical UV curable coating formulation consists of an oligomer, a monomer (reactive diluent),

a photoinitiator, and various additives. Di-TMPTTA serves as a reactive monomer, contributing

to both the viscosity reduction of the formulation and the final properties of the cured film.

Starting Point Formulations
The following table provides starting point formulations for a clear UV curable coating,

demonstrating the effect of increasing Di-TMPTTA concentration on key performance

properties.
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Component
Formulation 1
(wt%)

Formulation 2
(wt%)

Formulation 3
(wt%)

Epoxy Acrylate

Oligomer
60 50 40

Di-TMPTTA 35 45 55

Photoinitiator (e.g.,

TPO)
5 5 5

Total 100 100 100

Expected Performance Characteristics
The inclusion of Di-TMPTTA is expected to enhance the physical properties of the cured

coating. Table 3 illustrates the anticipated trend in performance with increasing concentrations

of Di-TMPTTA.

Performance
Metric

Formulation 1 Formulation 2 Formulation 3 Test Method

Pencil Hardness 2H 4H 6H ASTM D3363

Adhesion (Cross-

hatch)
5B 5B 4B ASTM D3359

Solvent

Resistance (MEK

rubs)

>100 >150 >200 ASTM D5402

Flexibility

(Mandrel Bend)
1/8" 1/4" 1/2" ASTM D522

Experimental Protocols
Preparation of UV-Curable Coating Formulations
This protocol outlines the procedure for preparing the formulations described in Table 2.
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Materials:

Epoxy Acrylate Oligomer

Ditrimethylolpropane tetraacrylate (Di-TMPTTA)

Photoinitiator (e.g., Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide - TPO)

Amber glass vials or other opaque containers

Magnetic stirrer and stir bars

Laboratory balance

Procedure:

Accurately weigh the required amount of the epoxy acrylate oligomer into an amber glass

vial.

Add the specified amount of Di-TMPTTA to the vial.

Place a magnetic stir bar in the vial and stir the mixture at room temperature until a

homogeneous blend is achieved.

In a separate, smaller amber vial, weigh the required amount of the photoinitiator.

Slowly add the photoinitiator to the oligomer/monomer blend while stirring.

Continue stirring in the dark until the photoinitiator is completely dissolved.

Store the formulation in a cool, dark place until use.

Coating Application and UV Curing
Materials:

Prepared UV-curable formulation

Substrate (e.g., steel panels, wood, plastic)
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Film applicator (e.g., wire-wound rod, doctor blade)

UV curing system (e.g., mercury vapor lamp, UV-LED)

Procedure:

Ensure the substrate is clean, dry, and free of any contaminants.

Apply the formulated coating to the substrate using a film applicator to achieve a desired wet

film thickness (e.g., 25-50 µm).

Immediately pass the coated substrate under the UV lamp. The UV dose will depend on the

lamp intensity and the conveyor speed. A typical starting point is a dose of 500-1000 mJ/cm².

Allow the cured coating to cool to room temperature before performing any performance

tests.

Performance Testing Protocols
A set of calibrated drawing pencils of increasing hardness (e.g., 6B to 6H) is used.

The pencil is held at a 45° angle to the coated surface and pushed forward with uniform

pressure.

The hardness is recorded as the hardest pencil that does not scratch or mar the surface.

A series of six parallel cuts are made through the coating to the substrate using a sharp

blade.

A second series of six parallel cuts are made at a 90-degree angle to the first set, creating a

grid of 25 squares.

A specified pressure-sensitive tape is applied over the grid and then rapidly pulled off at a

180-degree angle.

The adhesion is rated on a scale of 0B to 5B based on the amount of coating removed.
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A cotton swab saturated with methyl ethyl ketone (MEK) is rubbed back and forth over the

cured coating with a specified pressure.

A "double rub" consists of one forward and one backward motion.

The number of double rubs required to expose the substrate is recorded.

Visualizations
Chemical Structure of Di-TMPTTA
Caption: Chemical Structure of Ditrimethylolpropane Tetraacrylate.

UV Curing Signaling Pathway
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Click to download full resolution via product page

Caption: Free radical polymerization pathway in UV curing.

Experimental Workflow
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Caption: Workflow for UV curable coating evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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